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Introduction
Aldehyde Dehydrogenase 2 (ALDH2) is a critical mitochondrial enzyme responsible for

detoxifying a wide range of endogenous and exogenous aldehydes, including acetaldehyde, a

toxic byproduct of alcohol metabolism, and 4-hydroxynonenal (4-HNE), a product of lipid

peroxidation.[1][2] Dysfunctional ALDH2 is associated with increased oxidative stress and has

been implicated in a variety of human diseases, making it a key target for therapeutic research.

[3][4] The CRISPR/Cas9 gene-editing tool offers a powerful approach to create ALDH2

knockout cell lines, providing a robust model system to investigate the enzyme's function, its

role in cellular signaling pathways, and to screen for potential therapeutic interventions.[5]

This document provides detailed protocols for generating ALDH2 knockout cell lines using

CRISPR/Cas9 and for performing key functional assays to characterize the resulting

phenotype.

Experimental Workflow
The overall workflow for generating and characterizing an ALDH2 knockout cell line involves

designing and preparing the CRISPR/Cas9 components, transfecting the target cells, validating

the gene knockout, and performing functional assays to assess the phenotypic changes.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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